5-Methyl-4-oxo-3-(1-oxo-1-phenylpropan-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide

• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 5-methyl-4-oxo-3-(1-oxo-1-phenylpropan-2-yl)thieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H15N3O3S/c1-9-12-16(24-14(9)15(18)22)19-8-20(17(12)23)10(2)13(21)11-6-4-3-5-7-11/h3-8,10H,1-2H3,(H2,18,22)
• InChI Key: BZBIWGJQJAHSBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)C(C)C(=O)C3=CC=CC=C3)C(=O)N

Description

MFCD08568034 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD08568034 typically involves a series of chemical reactions that require precise conditions. One common method involves the reaction of specific precursors under controlled temperatures and pressures. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In industrial settings, the production of MFCD08568034 often involves large-scale chemical reactors where the reaction conditions are meticulously controlled. This ensures consistent quality and high yield of the compound. The use of catalysts and optimized reaction pathways is common to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

MFCD08568034 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

The reactions involving MFCD08568034 often require specific reagents and conditions. For example:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

MFCD08568034 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in certain processes.

Biology: It is used in the study of biological pathways and as a tool for understanding cellular processes.

Medicine: It has potential therapeutic applications and is being investigated for its effects on various diseases.

Industry: It is used in the production of various industrial products and as a component in manufacturing processes.

Mechanism of Action

The mechanism of action of MFCD08568034 involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.